Cas no 1797882-10-0 (5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide
• CAS No: 1797882-10-0
• MF: C₁₅H₁₈BrNO₃S₂
• MW: 404.342320919037
• CID: 5776943
• PubChem ID: 71810770
• Update Time: 2025-06-13

5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide
• F6452-0870
• AKOS024568718
• 1797882-10-0

• Inchi： 1S/C15H18BrNO3S2/c1-3-15(20-2,12-7-5-4-6-8-12)11-17-22(18,19)14-10-9-13(16)21-14/h4-10,17H,3,11H2,1-2H3
• InChI Key： RPZXMUPVADROLP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NCC(C1C=CC=CC=1)(CC)OC)(=O)=O

Computed Properties

• Exact Mass: 402.99115g/mol
• Monoisotopic Mass: 402.99115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide

Introduction to 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide (CAS No. 1797882-10-0)

5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide, with the CAS number 1797882-10-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromo substituent and a long alkyl chain, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>N-(2-methoxy-2-phenylbutyl) moiety in the molecular structure introduces a bulky, lipophilic group that can influence the compound's solubility, bioavailability, and interaction with biological targets. This feature is particularly interesting for drug design, as it allows for fine-tuning of pharmacokinetic properties. The thiophene ring itself is a core structure found in many bioactive molecules, including antifungal, antibacterial, and anticancer agents. The sulfonamide functional group further enhances the compound's potential by providing a site for hydrogen bonding and interaction with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of thiophene derivatives in developing novel therapeutic agents. The< strong>5-bromo substituent on the thiophene ring not only imparts electronic properties that can modulate reactivity but also serves as a handle for further functionalization via cross-coupling reactions or other synthetic methodologies. This versatility makes 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide an attractive intermediate for constructing more complex molecules with tailored biological activities.

In the context of drug discovery, the< strong>2-methoxy-2-phenylbutyl group adds another layer of complexity and functionality. The methoxy group can influence metabolic stability, while the phenyl ring contributes to hydrophobic interactions with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in various therapeutic areas. For instance, studies have shown that thiophene sulfonamides exhibit promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival.

The synthesis of 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include bromination of a thiophene precursor, followed by nucleophilic substitution with an appropriate sulfonamide reagent. The introduction of the< strong>2-methoxy-2-phenylbutyl group often requires protective group strategies to prevent unwanted side reactions during synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or modify existing ones with high precision.

Evaluation of the pharmacological properties of 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of enzymes involved in cancer progression, such as kinases and transcription factors. Additionally, preliminary animal models suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. These findings underscore the compound's promise as a candidate for further development into a novel therapeutic agent.

The< strong>CAS number 1797882-10-0 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. Researchers often use CAS numbers to ensure accurate referencing and avoid confusion with structurally similar molecules. As interest in thiophene derivatives continues to grow, compounds like 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide are likely to be studied further for their potential applications in medicine and biotechnology.

The development of new drugs is an iterative process that involves extensive screening of candidate compounds for efficacy, safety, and pharmacokinetic properties. 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide represents an important step in this process, serving as a building block for more complex molecules with enhanced therapeutic profiles. By leveraging its unique structural features, researchers can explore new avenues in drug discovery and develop treatments for unmet medical needs.

In conclusion, 5-bromo-N-(2-methoxy-2-phenylbutyl)thiophene-2-sulfonamide (CAS No. 1797882-10-0) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure combines several functional groups that contribute to its biological activity and synthetic versatility. As scientific understanding advances, this molecule is likely to play a crucial role in the development of novel therapeutic agents that address complex diseases.